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Compound of Interest

Compound Name: 1,4-Bis(4-aminophenoxy)benzene

Cat. No.: B1581417 Get Quote

An In-depth Technical Guide to 1,4-Bis(4-
aminophenoxy)benzene
This guide provides a comprehensive overview of 1,4-Bis(4-aminophenoxy)benzene, a key

diamine monomer, with a focus on its chemical properties, synthesis, and applications,

particularly in the development of high-performance polymers. The information is tailored for

researchers, scientists, and professionals in drug development and materials science.

Core Chemical and Physical Properties
1,4-Bis(4-aminophenoxy)benzene, also known by synonyms such as TPE-Q and

Hydroquinone Bis(4-aminophenyl) Ether, is an aromatic diamine with the chemical formula

C18H16N2O2.[1][2] Its molecular structure, featuring two aminophenoxy groups attached to a

central benzene ring, imparts significant thermal stability and reactivity, making it a valuable

precursor in polymer chemistry.[2][3]

Table 1: Molecular Properties of 1,4-Bis(4-aminophenoxy)benzene
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Property Value Reference

Molecular Formula C18H16N2O2 [1][2][4]

Molecular Weight ~292.33 g/mol [1][2][3]

IUPAC Name
4-[4-(4-

aminophenoxy)phenoxy]aniline
[1]

CAS Number 3491-12-1 [2][4][5]

Table 2: Physical and Chemical Data

Property Value Reference

Physical State
Solid, off-white to light yellow

powder
[2][5]

Melting Point 172-177 °C [2][5][6]

Solubility
Insoluble in water, soluble in

various organic solvents
[2]

Purity >98.0% (GC) [6]

Experimental Protocols
The synthesis of 1,4-Bis(4-aminophenoxy)benzene is typically achieved through a two-step

process involving a nucleophilic substitution reaction followed by a reduction.

Step 1: Synthesis of the Dinitro Intermediate

This initial step involves the reaction of hydroquinone with 4-fluoronitrobenzene in the presence

of a base.

Reactants:

Hydroquinone (0.0180 mol)

Anhydrous Potassium Carbonate (K2CO3) (0.0360 mol)
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4-fluoronitrobenzene (0.036 mol)

Dimethylacetamide (70 ml) as solvent

Procedure:

Combine hydroquinone, anhydrous K2CO3, and 4-fluoronitrobenzene in a two-neck round

bottom flask containing dimethylacetamide.

Heat the mixture at 373 K (100 °C) for 20 hours under a nitrogen atmosphere. The

solution will change color from yellow to dark brown.[3]

After cooling to room temperature, pour the reaction mixture into 800 ml of water.

A yellow solid will precipitate. This is the dinitro intermediate.

Wash the precipitate thoroughly with water and separate it by filtration.[3]
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Caption: Workflow for the synthesis of the dinitro intermediate.

Step 2: Reduction to 1,4-Bis(4-aminophenoxy)benzene

The dinitro intermediate is then reduced to the final diamine product.

Reactants:

Dinitro intermediate (2.84 mmol)

Hydrazine monohydrate (10 ml)
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Ethanol (80 ml)

5% Palladium on Carbon (Pd/C) catalyst (0.06 g)

Procedure:

Charge a 250 ml two-neck flask with the dinitro intermediate, hydrazine monohydrate,

ethanol, and the Pd/C catalyst.[3]

Reflux the mixture for 16 hours.

Filter the mixture to remove the Pd/C catalyst.

Evaporate the solvent from the filtrate to obtain the crude solid.

Recrystallize the crude solid from ethanol to yield pure crystals of 1,4-Bis(4-
aminophenoxy)benzene. The typical yield is around 85%.[3]

Applications in Polymer Science and Drug
Development
The primary application of 1,4-Bis(4-aminophenoxy)benzene is as a diamine monomer in the

synthesis of high-performance polymers, most notably polyimides.[2][3][5]

Polymer Synthesis: When reacted with aromatic dianhydrides, it forms polyimides with

exceptional thermal stability, excellent dielectric properties, and high mechanical strength.[2]

[4][5] These polymers are crucial for applications in flexible electronics, nanofiltration

membranes for water treatment, and as heat-resistant substrates for sensors.[4][5]

Drug Development: While its direct application in pharmaceuticals is not prominent, its role

as a building block for advanced polymers is relevant. Aromatic amines are critical

substructures in many drug candidates because the nitrogen atoms they contain help

molecules bind to biological targets like proteins and enzymes.[7] The synthesis of novel

polymers for drug delivery systems or medical devices can be explored using this monomer.

The general polymerization reaction to form a polyimide is illustrated below.
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Caption: General pathway for polyimide synthesis.

Spectral Information
Characterization of 1,4-Bis(4-aminophenoxy)benzene is confirmed through various

spectroscopic methods. Available data includes 1H NMR, 13C NMR, IR, and Mass

Spectrometry, which are essential for verifying the structure and purity of the synthesized

compound.[1][8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [molecular weight and formula of 1,4-Bis(4-
aminophenoxy)benzene]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1581417#molecular-weight-and-formula-of-1-4-bis-4-
aminophenoxy-benzene]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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